Cas no 82191-95-5 (6H-Purine-6-thione,1,9-dihydro-9-undecyl-)

• Product Name: 6H-Purine-6-thione,1,9-dihydro-9-undecyl-
• CAS No: 82191-95-5
• MF: C₁₆H₂₆N₄S
• MW: 306.469441890717
• CID: 729582
• PubChem ID: 3638069
• Update Time: 2025-04-19

6H-Purine-6-thione,1,9-dihydro-9-undecyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione,1,9-dihydro-9-undecyl-
• 9-undecyl-3H-purine-6-thione
• 82191-95-5
• NSC-285124
• DTXSID80394535
• NSC285124

• Inchi： 1S/C16H26N4S/c1-2-3-4-5-6-7-8-9-10-11-20-13-19-14-15(20)17-12-18-16(14)21/h12-13H,2-11H2,1H3,(H,17,18,21)
• InChI Key： UMZUQQSGHQSBFF-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C=N2)CCCCCCCCCCC

Computed Properties

• Exact Mass: 306.18781802g/mol
• Monoisotopic Mass: 306.18781802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 74.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones